Cas no 391230-37-8 (6-bromo-3-[1-(4-fluorobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenylquinoline)

• Product Name: 6-bromo-3-[1-(4-fluorobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenylquinoline
• CAS No: 391230-37-8
• MF: C₃₂H₂₃BrFN₃O
• MW: 564.446930170059
• CID: 5849873
• PubChem ID: 4188118
• Update Time: 2025-06-18

6-bromo-3-[1-(4-fluorobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• (3-(6-bromo-2-methyl-4-phenylquinolin-3-yl)-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)(4-fluorophenyl)methanone
• Methanone, [3-(6-bromo-2-methyl-4-phenyl-3-quinolinyl)-4,5-dihydro-5-phenyl-1H-pyrazol-1-yl](4-fluorophenyl)-
• AKOS024575105
• F0257-0101
• [5-(6-bromo-2-methyl-4-phenylquinolin-3-yl)-3-phenyl-3,4-dihydropyrazol-2-yl]-(4-fluorophenyl)methanone
• 6-bromo-3-[1-(4-fluorobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenylquinoline
• 391230-37-8

• Inchi： 1S/C32H23BrFN3O/c1-20-30(31(22-10-6-3-7-11-22)26-18-24(33)14-17-27(26)35-20)28-19-29(21-8-4-2-5-9-21)37(36-28)32(38)23-12-15-25(34)16-13-23/h2-18,29H,19H2,1H3
• InChI Key： VBHBRVUVVPKJBC-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=CC=C2)CC(C2=C(C3=CC=CC=C3)C3C(N=C2C)=CC=C(Br)C=3)=N1)(C1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 563.10085g/mol
• Monoisotopic Mass: 563.10085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 687.0±65.0 °C(Predicted)
• pka: 4.00±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-bromo-3-[1-(4-fluorobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenylquinoline

Introduction to 6-Bromo-3-[1-(4-Fluorobenzoyl)-5-Phenyl-4,5-Dihydro-1H-Pyrazol-3-Yl]-2-Methyl-4-Phenylquinoline (CAS No. 391230-37-8)

6-Bromo-3-[1-(4-fluorobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenylquinoline (CAS No. 391230-37-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a quinoline core, a bromine substituent, and a pyrazole ring functionalized with a fluorobenzoyl group and a phenyl moiety. The unique combination of these structural elements endows the compound with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The synthesis of 6-bromo-3-[1-(4-fluorobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenylquinoline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, enabling researchers to explore its properties in greater detail. One notable synthetic route involves the condensation of 6-bromoquinoline with an appropriately substituted pyrazole derivative, followed by further functionalization steps to introduce the methyl and phenyl groups.

In terms of its biological activity, 6-bromo-3-[1-(4-fluorobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenylquinoline has been studied for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These findings have sparked interest in further investigating the compound's therapeutic potential in clinical settings.

Beyond its anticancer properties, 6-bromo-3-[1-(4-fluorobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenylquinoline has also shown promise in other areas of medicinal chemistry. For instance, it has been evaluated for its anti-inflammatory and analgesic effects. In vitro studies have revealed that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential utility in treating inflammatory diseases. Additionally, preliminary data indicate that it may have analgesic properties, making it a candidate for pain management therapies.

The pharmacokinetic profile of 6-bromo-3-[1-(4-fluorobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-yl]-2-methyl-4-phenylquinoline has been investigated to assess its suitability for clinical development. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well-absorbed following oral administration and demonstrates good bioavailability. The compound also shows low toxicity in animal models, which is an important consideration for drug development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 6-bromo-3-[1-(4-fluorobenzoyl)-5-phenyl-4,5-dihydro-1H-pyrazol-3-y l]-2-methyl -4 - phen ylqui no line. These trials are focusing on various cancer types and inflammatory conditions. Early results from phase I trials have been encouraging, with the compound demonstrating acceptable safety profiles and preliminary evidence of efficacy. However, more extensive studies are needed to fully establish its therapeutic value.

In conclusion, 6-bromo - 3 - [ 1 - ( 4 - fluorob enzoy l) - 5 - phen yl - 4 , 5 - dihydro - 1 H - py razol - 3 - yl ] - 2 - methyl - 4 - phen ylqui no line (CAS No. 391230 - 37 - 8) represents a promising lead compound in the development of novel therapeutic agents. Its unique molecular structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for new treatments in oncology and other medical fields.